Cas no 1250211-24-5 (Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate)

• Product Name: Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate
• CAS No: 1250211-24-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5231684
• Update Time: 2025-10-11

Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate
• Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate

• Inchi： 1S/C10H12BrNO2/c1-12(10(13)14-2)7-8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： PZKVCFUVQULRDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Additional information on Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate

Comprehensive Overview of Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate (CAS No. 1250211-24-5)

Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate, identified by its CAS number 1250211-24-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. This carbamate derivative is characterized by its unique molecular structure, which includes a 4-bromophenyl group and a methylcarbamate moiety. These structural features contribute to its potential applications in various industrial and scientific domains.

The compound’s chemical name and CAS registry number are frequently searched by researchers and professionals seeking detailed information about its properties, synthesis, and applications. Given the growing interest in sustainable agriculture and green chemistry, Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate is often discussed in the context of eco-friendly pest control and biodegradable agrochemicals. Its potential role in reducing environmental impact aligns with global trends toward sustainable farming practices.

From a synthetic chemistry perspective, this compound is notable for its versatility. The presence of the bromine atom in the 4-bromophenyl group makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials. Researchers often explore its reactivity to develop novel compounds with enhanced biological or physical properties.

In the realm of pharmaceutical research, Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate has been investigated for its potential as a bioactive scaffold. Its carbamate functionality is a common feature in many drug candidates, particularly those targeting neurological disorders and infectious diseases. The compound’s ability to interact with biological systems makes it a subject of interest for medicinal chemists aiming to design new therapeutics with improved efficacy and safety profiles.

The analytical characterization of this compound is another area of focus. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity. These methods are essential for ensuring the compound’s suitability for research and industrial applications, particularly in quality control and regulatory compliance.

Environmental and toxicological studies have also examined Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate to assess its safety profile. With increasing regulatory scrutiny on chemical safety and environmental persistence, understanding the compound’s biodegradation pathways and ecotoxicological effects is critical. Such studies are vital for ensuring its responsible use in agricultural and industrial settings.

In summary, Methyl N-[(4-bromophenyl)methyl]-N-methylcarbamate (CAS No. 1250211-24-5) is a multifaceted compound with significant potential in agrochemicals, pharmaceuticals, and material science. Its unique structural attributes and reactivity make it a valuable tool for researchers and industries alike. As the demand for sustainable and innovative chemical solutions grows, this compound is likely to remain a topic of interest in scientific and industrial communities.